![molecular formula C17H14N2OS2 B4692551 9-[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]-9H-carbazole](/img/structure/B4692551.png)
9-[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]-9H-carbazole
Overview
Description
9-[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]-9H-carbazole is a novel compound that has gained significant attention from researchers due to its potential applications in scientific research. The compound is a carbazole derivative that contains a thiazole ring, which gives it unique properties.
Scientific Research Applications
9-[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]-9H-carbazole has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It also has potential as an anti-inflammatory and anti-oxidant agent due to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines.
Mechanism of Action
The mechanism of action of 9-[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]-9H-carbazole is not fully understood. However, it is believed to inhibit the activity of various enzymes involved in cancer cell proliferation and inflammation. The compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
9-[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]-9H-carbazole has been shown to have several biochemical and physiological effects. The compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory activity. Additionally, the compound has been shown to scavenge free radicals, which may contribute to its anti-oxidant activity.
Advantages and Limitations for Lab Experiments
One advantage of using 9-[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]-9H-carbazole in lab experiments is its relatively simple synthesis method and high yield. The compound is also stable and can be stored for extended periods without degradation. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to optimize its activity in certain applications.
Future Directions
There are several future directions for research on 9-[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]-9H-carbazole. One direction is to further elucidate the mechanism of action and optimize its activity in various applications. Another direction is to explore its potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, the compound may have potential as a probe for studying various biological processes, such as DNA replication and repair.
properties
IUPAC Name |
1-carbazol-9-yl-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2OS2/c20-16(11-22-17-18-9-10-21-17)19-14-7-3-1-5-12(14)13-6-2-4-8-15(13)19/h1-8H,9-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMICBGNOTYKAIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=N1)SCC(=O)N2C3=CC=CC=C3C4=CC=CC=C42 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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